Cas no 103119-13-7 (1-Hexanone, 1-(3-hydroxyphenyl)-)
103119-13-7 structure
Product Name:1-Hexanone, 1-(3-hydroxyphenyl)-
CAS No:103119-13-7
MF:C12H16O2
MW:192.254243850708
CID:1135942
PubChem ID:14349126
Update Time:2025-04-20
1-Hexanone, 1-(3-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexanone, 1-(3-hydroxyphenyl)-
- 1-(3-hydroxyphenyl)hexan-1-one
- SCHEMBL10632540
- DTXSID00559245
- 1-(3-hydroxyphenyl)-1-hexanone
- YUWMKUYZYSWEAH-UHFFFAOYSA-N
- 103119-13-7
- 3-hexanoylphenol
-
- Inchi: 1S/C12H16O2/c1-2-3-4-8-12(14)10-6-5-7-11(13)9-10/h5-7,9,13H,2-4,8H2,1H3
- InChI Key: YUWMKUYZYSWEAH-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C=1)O)CCCCC
Computed Properties
- Exact Mass: 192.11503g/mol
- Monoisotopic Mass: 192.11503g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 192.25g/mol
- XLogP3: 3.3
- Topological Polar Surface Area: 37.3Ų
1-Hexanone, 1-(3-hydroxyphenyl)- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
103119-13-7 (1-Hexanone, 1-(3-hydroxyphenyl)-) Related Products
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- 13103-80-5(1-(3-Hydroxyphenyl)-1-propanone)
- 70-70-2(Paroxypropione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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